![molecular formula C12H20N4O2 B6150793 N1-[2-(diethylamino)ethyl]-4-nitrobenzene-1,2-diamine CAS No. 5099-39-8](/img/no-structure.png)
N1-[2-(diethylamino)ethyl]-4-nitrobenzene-1,2-diamine
Overview
Description
Synthesis Analysis
The synthesis pathway for N1-[2-(diethylamino)ethyl]-4-nitrobenzene-1,2-diamine involves the reaction of 4-nitrobenzene-1,2-diamine with diethylamine in the presence of a suitable catalyst. The resulting product can be purified using column chromatography or recrystallization.Molecular Structure Analysis
The molecular formula of this compound is C12H20N4O2 . It is a relatively small molecule, which allows it to easily pass through cell membranes and interact with biological targets.Physical And Chemical Properties Analysis
This compound has a melting point of 129-130°C and a boiling point of around 416°C. It is stable under normal conditions, but it can decompose when exposed to heat or light.Scientific Research Applications
N1-[2-(diethylamino)ethyl]-4-nitrobenzene-1,2-diamine has been used in a variety of scientific research applications, including in the synthesis of drugs, the study of biochemical and physiological effects, and in the development of new technologies. It has been used in the synthesis of several drugs, including anti-cancer agents, anti-viral agents, and anti-inflammatory agents. It has also been used to study the biochemical and physiological effects of various compounds, including those involved in the regulation of gene expression. Additionally, this compound has been used in the development of new technologies, such as in the synthesis of fluorescent probes, in the development of molecular imaging techniques, and in the development of new catalysts.
Mechanism of Action
The mechanism of action of N1-[2-(diethylamino)ethyl]-4-nitrobenzene-1,2-diamine is not well understood. However, it is believed that the nitro group of the compound is responsible for its reactivity. It is hypothesized that the nitro group is protonated by the acid catalyst, resulting in the formation of an intermediate nitroso compound. This nitroso compound then reacts with the diethylamine to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it is believed that the compound may have some effects on gene expression, as it has been used in the synthesis of several drugs, including anti-cancer agents, anti-viral agents, and anti-inflammatory agents. Additionally, this compound has been used in the development of fluorescent probes, which suggests that it may have some effect on the regulation of cellular processes.
Advantages and Limitations for Lab Experiments
The use of N1-[2-(diethylamino)ethyl]-4-nitrobenzene-1,2-diamine in laboratory experiments has several advantages. It is a relatively stable compound and is easy to synthesize. Additionally, it is inexpensive and readily available. However, there are also some limitations to its use. For example, its mechanism of action is not well understood and its biochemical and physiological effects have not been extensively studied.
Future Directions
There are several potential future directions for the use of N1-[2-(diethylamino)ethyl]-4-nitrobenzene-1,2-diamine in scientific research. For example, further research could be conducted to better understand its mechanism of action and its biochemical and physiological effects. Additionally, it could be used in the development of new fluorescent probes and molecular imaging techniques. It could also be used in the development of new catalysts and in the synthesis of new drugs. Finally, it could be used in the study of gene expression and in the development of new technologies.
Synthesis Methods
N1-[2-(diethylamino)ethyl]-4-nitrobenzene-1,2-diamine is synthesized by the reaction of nitrobenzene with diethylamine in the presence of an acid catalyst. The reaction proceeds in two steps. In the first step, the nitrobenzene is protonated by the acid, resulting in the formation of an intermediate nitroso compound. In the second step, the nitroso compound reacts with the diethylamine to form the desired product. The reaction is typically carried out in an aqueous solution at room temperature and is relatively simple to perform.
Safety and Hazards
The safety information for N1-[2-(diethylamino)ethyl]-4-nitrobenzene-1,2-diamine includes several hazard statements such as H302, H312, H315, H318, H332, H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P363, P403+P233, P405, P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N1-[2-(diethylamino)ethyl]-4-nitrobenzene-1,2-diamine involves the reaction of 4-nitrobenzene-1,2-diamine with diethylamine in the presence of a suitable catalyst.", "Starting Materials": [ "4-nitrobenzene-1,2-diamine", "diethylamine", "catalyst" ], "Reaction": [ "4-nitrobenzene-1,2-diamine is dissolved in a suitable solvent.", "Diethylamine is added to the solution.", "The reaction mixture is heated to a suitable temperature and stirred for a suitable time.", "The catalyst is added to the reaction mixture.", "The reaction mixture is stirred for a suitable time.", "The product is isolated by filtration or extraction and purified by recrystallization or chromatography." ] } | |
CAS RN |
5099-39-8 |
Molecular Formula |
C12H20N4O2 |
Molecular Weight |
252.3 |
Purity |
95 |
Origin of Product |
United States |
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